Cas no 89735-30-8 (1,2-Benzenediol, 4-fluoro-5-(hydroxymethyl)-)
89735-30-8 structure
Product Name:1,2-Benzenediol, 4-fluoro-5-(hydroxymethyl)-
CAS No:89735-30-8
MF:C7H7FO3
MW:158.127085924149
CID:590965
PubChem ID:71325885
Update Time:2025-04-19
1,2-Benzenediol, 4-fluoro-5-(hydroxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediol, 4-fluoro-5-(hydroxymethyl)-
- 4-fluoro-5-(hydroxymethyl)benzene-1,2-diol
- DTXSID30755152
- 89735-30-8
-
- Inchi： 1S/C7H7FO3/c8-5-2-7(11)6(10)1-4(5)3-9/h1-2,9-11H,3H2
- InChI Key： RMVVYWAHGBJBTI-UHFFFAOYSA-N
- SMILES： FC1=CC(=C(C=C1CO)O)O
Computed Properties
- Exact Mass: 158.03792224g/mol
- Monoisotopic Mass: 158.03792224g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 60.7Ų
1,2-Benzenediol, 4-fluoro-5-(hydroxymethyl)- Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
89735-30-8 (1,2-Benzenediol, 4-fluoro-5-(hydroxymethyl)-) Related Products
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